molecular formula C10H9N5O3 B2644776 3-oxo-3-[3-(2H-tetrazol-5-yl)anilino]propanoic acid CAS No. 1285218-25-8

3-oxo-3-[3-(2H-tetrazol-5-yl)anilino]propanoic acid

Cat. No. B2644776
CAS RN: 1285218-25-8
M. Wt: 247.214
InChI Key: BZDPRMSVODPTGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-oxo-3-[3-(2H-tetrazol-5-yl)anilino]propanoic acid” is a complex organic molecule. It contains a tetrazole ring, which is a heterocyclic compound consisting of a 5-membered aromatic ring with four nitrogen atoms and one carbon atom . The tetrazole ring is attached to an aniline group (a phenyl group attached to an amino group), and a propanoic acid group with a ketone functional group .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The tetrazole ring is planar and aromatic, which means it is stable and can participate in pi stacking interactions . The aniline group can engage in hydrogen bonding due to the presence of the amino group .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the tetrazole, aniline, and propanoic acid groups. Tetrazoles can act as acid or base, making them amphoteric . They can also participate in a variety of chemical reactions, including nucleophilic substitution and reduction .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the tetrazole and propanoic acid groups would likely make the compound polar and capable of forming hydrogen bonds . This could influence its solubility, boiling point, and melting point.

Scientific Research Applications

1. Enzyme Inhibition

A study by Nazir et al. (2018) explored the synthesis of various compounds, including those structurally related to 3-oxo-3-[3-(2H-tetrazol-5-yl)anilino]propanoic acid. These compounds showed potent inhibitory potential against the urease enzyme, suggesting their application in therapeutic drug design.

2. Cancer Therapy and Prevention

Research by Shanmugam et al. (2014) discussed the use of oleanolic acid derivatives, related to this compound, in modulating multiple signaling pathways in cancer cells. These derivatives showed promise in preclinical and clinical settings for cancer therapy.

3. Development of Radiopharmaceuticals

The work of Hansen et al. (1992) on rhenium(V) oxo complexes, derived from related compounds, sheds light on their potential application in developing radiopharmaceuticals for medical imaging.

4. Pharmaceutical Compound Formation

Zhao et al. (2009) investigated the formation of multiple layer hydrates for a pharmaceutical compound structurally similar to this compound. This study, cited in Zhao et al. (2009), has implications for understanding the physical and chemical properties of pharmaceuticals.

5. Synthesis of Novel Compounds

Research like that of Wang et al. (2017) and Tumosienė et al. (2007) provides insights into the synthesis of novel compounds using related chemical structures, contributing to the development of new drugs and materials.

6. Optical Gating of Synthetic Ion Channels

Ali et al. (2012) demonstrated the optical gating of synthetic ion channels using a compound similar to this compound. This research, detailed in Ali et al. (2012), highlights potential applications in controlled release and sensing technologies.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Tetrazoles are often used in medicinal chemistry due to their bioisosteric similarity to carboxylic acids . They can interact with biological targets through hydrogen bonding and pi stacking .

Future Directions

The future research directions for this compound could be vast, given the wide range of applications of tetrazoles in medicinal chemistry . It could be explored for potential uses in drug discovery, particularly as a bioisostere for carboxylic acids .

properties

IUPAC Name

3-oxo-3-[3-(2H-tetrazol-5-yl)anilino]propanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9N5O3/c16-8(5-9(17)18)11-7-3-1-2-6(4-7)10-12-14-15-13-10/h1-4H,5H2,(H,11,16)(H,17,18)(H,12,13,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BZDPRMSVODPTGP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)CC(=O)O)C2=NNN=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1285218-25-8
Record name 2-{[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]carbamoyl}acetic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.